Cas no 159360-99-3 (1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-)

• Product Name: 1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-
• CAS No: 159360-99-3
• MF: C₁₇H₁₇N₃
• MW: 263.336983442307
• CID: 1338225
• Update Time: 2024-08-17

1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-
• 1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- (9CI)

• Inchi： 1S/C17H17N3/c18-15(14-8-2-1-3-9-14)10-4-5-11-16(19)17-12-6-7-13-20-17/h1-13H,18-19H2/b5-4-,15-10-,16-11+
• InChI Key： FTRGRWMJVWHPHJ-UXQJBKEJSA-N
• SMILES： C(/C1=CC=CC=C1)(\N)=C\C=C/C=C(\C1=NC=CC=C1)/N

Computed Properties

• Exact Mass: 263.14241

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 487.7±45.0 °C(Predicted)
• PSA: 64.93
• pka: 5.58±0.70(Predicted)